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Compound of Interest

Compound Name:
Sodium 4-bromobutane-1-

sulphonate

Cat. No.: B3053404 Get Quote

Researchers, scientists, and drug development professionals must exercise extreme caution

when handling Sodium 4-bromobutane-1-sulphonate, as detailed safety information,

including a comprehensive Safety Data Sheet (SDS), is not readily available in public domains.

The following guidance is based on general principles for handling potentially hazardous

sulfonate compounds and alkylating agents. This information is not a substitute for a

substance-specific SDS and a thorough risk assessment should be conducted before any

handling.

Summary of Known Information
While a specific, detailed Safety Data Sheet (SDS) for Sodium 4-bromobutane-1-sulphonate
(CAS Number: 53535-08-3) is not available through public search domains, the following

information has been compiled from supplier websites and chemical databases. It is critical to

note the absence of comprehensive toxicological and hazard data.
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Property Value

Chemical Name Sodium 4-bromobutane-1-sulphonate

CAS Number 53535-08-3

Molecular Formula C₄H₈BrNaO₃S

Molecular Weight 239.06 g/mol

Physical Appearance Solid

Known Hazards Data not available. Assumed to be harmful.

Storage Temperature 2-8°C

Personal Protective Equipment (PPE) - General
Recommendations
Due to the lack of specific data, a conservative approach to PPE is mandatory. The following

table outlines the recommended PPE for handling Sodium 4-bromobutane-1-sulphonate,

assuming it is a hazardous substance.
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Body Part Recommended Protection

Hands

Chemical-resistant gloves: Nitrile or neoprene

gloves are recommended. Always inspect

gloves for tears or holes before use. Change

gloves frequently and immediately if

contaminated.

Eyes/Face

Safety glasses with side shields are the

minimum requirement. Chemical safety goggles

and a face shield should be worn when there is

a risk of splashing or generation of dust.

Body

Laboratory coat: A standard lab coat should be

worn at all times. For procedures with a higher

risk of exposure, a chemical-resistant apron or

suit is recommended.

Respiratory

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and particulates should be used.

All respiratory protection should be used in

accordance with a comprehensive respiratory

protection program.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: All handling of Sodium 4-bromobutane-1-sulphonate should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Spill Management: In the event of a spill, evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.
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Disposal Plan:

Waste Characterization: All waste containing Sodium 4-bromobutane-1-sulphonate must

be treated as hazardous waste.

Containerization: Collect waste in clearly labeled, sealed, and compatible containers.

Disposal Route: Dispose of all chemical waste through your institution's designated

hazardous waste disposal program, in accordance with all local, state, and federal

regulations. Do not dispose of this chemical down the drain or in regular trash.

Logical Workflow for PPE Selection
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PPE Selection Logic for Handling Sodium 4-bromobutane-1-sulphonate

Hazard Assessment

Personal Protective Equipment Selection

Operational Protocol

Waste Management

Start: Handling Sodium 4-bromobutane-1-sulphonate

Assess Risk of Exposure
(Inhalation, Dermal, Eye)

Eye/Face Protection:
- Safety Glasses (minimum)

- Goggles & Face Shield (splash/dust risk)

Eye Contact Risk

Hand Protection:
- Chemical-Resistant Gloves

(Nitrile or Neoprene)

Skin Contact Risk

Body Protection:
- Lab Coat

- Chemical-Resistant Apron (if needed)

Body Contact Risk

Respiratory Protection:
- Fume Hood (primary)

- Respirator (if dust/aerosol risk)

Inhalation Risk

Proceed with Handling in
Accordance with Protocol

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page
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[https://www.benchchem.com/product/b3053404#personal-protective-equipment-for-
handling-sodium-4-bromobutane-1-sulphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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